N-(4-fluorobenzyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C19H15F2N5O2/c20-13-3-1-12(2-4-13)11-22-17(27)16-18(28)26-10-9-25(19(26)24-23-16)15-7-5-14(21)6-8-15/h1-8H,9-11H2,(H,22,27)
• InChI Key: BFUZBZKFPWQXEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=NN=C2N1C3=CC=C(C=C3)F)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C19H15F2N5O2
• Molecular Weight: 383.4 g/mol

Description

The compound contains several functional groups including a carboxamide group, two fluorobenzyl groups, and an imidazotriazine ring. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound has a complex structure with multiple rings, including a tetrahydroimidazotriazine ring. This could potentially influence its stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The presence of fluorine atoms could make the compound more lipophilic, which might influence its solubility in different solvents.

Mechanism of Action

Target of Action

The primary target of this compound is the Poly (ADP-ribose) Polymerase (PARP) 1 and 2 enzymes . PARP enzymes play a crucial role in DNA repair and genomic stability. They are involved in several cellular processes, including modulation of chromatin structure, transcription, replication, recombination, and DNA repair .

Mode of Action

The compound inhibits the activity of PARP1 and PARP2 enzymes . It binds to these enzymes, preventing them from performing their function in DNA repair. This inhibition leads to an accumulation of DNA damage, which can result in cell death, particularly in cells that are deficient in certain DNA repair pathways .

Biochemical Pathways

The inhibition of PARP enzymes affects the DNA repair pathways, particularly the base excision repair (BER) pathway. Inhibition of PARP enzymes can also impact other DNA repair pathways, leading to genomic instability and cell death .

Pharmacokinetics

The compound is orally available, displaying favorable pharmacokinetic properties . It has been shown to have potent antitumor efficacy in preclinical models following oral administration . .

Result of Action

The compound’s action results in the inhibition of DNA repair, leading to an accumulation of DNA damage. This can trigger cell death, particularly in cancer cells that are deficient in certain DNA repair pathways . Therefore, it has potential as a therapeutic agent for the treatment of certain types of cancer .

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies would be needed to fully understand its properties and potential applications.